Cas no 504-78-9 (Thiazolidine)

• Product Name: Thiazolidine
• CAS No: 504-78-9
• MF: C₃H₇NS
• MW: 89.1593792438507
• MDL: MFCD00005211
• CID: 82392
• PubChem ID: 24848961
• Update Time: 2026-05-14

Thiazolidine Chemical and Physical Properties

Names and Identifiers

• THIAZOLIDINE
• 1,3-thiazolidine
• 1-Thia-3-azacyclopentane
• 2,4-thiazolidine
• dihydro-thiazole
• EINECS 208-002-5
• Tetrahydrothiazole
• Thiazole,tetrahydro
• thiazolidine acid
• Tetrahydro-thiazole
• Ring Parent
• Thiazole, tetrahydro-
• OGYGFUAIIOPWQD-UHFFFAOYSA-N
• I320806BKW
• Thiazolidine, 98%
• NSC357911
• Thiazolidine, 95%
• 1,3-Thiazolidine #
• BCP22810
• BDBM50357214
• Thiazolidine

• MDL： MFCD00005211
• Inchi： 1S/C3H7NS/c1-2-5-3-4-1/h4H,1-3H2
• InChI Key： OGYGFUAIIOPWQD-UHFFFAOYSA-N
• SMILES： S1C([H])([H])N([H])C([H])([H])C1([H])[H]
• BRN： 0102469

Computed Properties

• Exact Mass: 89.02990
• Monoisotopic Mass: 89.02992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 30.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.131 g/mL at 25 °C(lit.)
• Boiling Point: 72-75 °C/25 mmHg(lit.)
• Flash Point: Fahrenheit: 132.8 ° f < br / > Celsius: 56 ° C < br / >
• Refractive Index: n20/D 1.5508(lit.)
• PSA: 37.33000
• LogP: 0.60910
• Solubility: Not determined

Thiazolidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S45-S36/37/39-S26
• RTECS：XJ5123700
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines

Additional information on Thiazolidine

Thiazolidine and Its Applications in Modern Chemical Research: A Comprehensive Overview

The compound with the CAS number 504-78-9 is a key intermediate in the synthesis of various pharmaceuticals and specialty chemicals. Known by the product name Thiazolidine, this heterocyclic compound has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and material science. Thiazolidine, characterized by its sulfur-containing five-membered ring structure, serves as a fundamental building block for numerous biologically active molecules.

In the realm of pharmaceutical research, Thiazolidine derivatives have been extensively studied for their potential therapeutic effects. Recent advancements in drug discovery have highlighted the compound's role in developing novel treatments for a range of diseases, including infectious disorders and chronic conditions. The unique chemical properties of Thiazolidine allow it to interact with biological targets in ways that traditional non-heterocyclic compounds cannot, making it an invaluable asset in medicinal chemistry.

One of the most compelling aspects of Thiazolidine is its ability to form stable complexes with other molecules, which has led to its use in the development of metal-organic frameworks (MOFs) and other advanced materials. These materials have applications in catalysis, gas storage, and even electronics, showcasing the broad utility of Thiazolidine beyond pharmaceuticals. The compound's stability under various conditions makes it an ideal candidate for these innovative applications.

Recent studies have also explored the use of Thiazolidine derivatives in the field of green chemistry. Researchers are increasingly interested in developing sustainable synthetic routes that minimize waste and energy consumption. Thiazolidine-based methodologies have shown promise in this area, offering environmentally friendly alternatives to traditional synthetic processes. This aligns with the growing global emphasis on sustainable practices across all scientific disciplines.

The structural flexibility of Thiazolidine allows chemists to modify its core framework in numerous ways, leading to a diverse array of derivatives with tailored properties. These modifications can enhance the compound's solubility, bioavailability, and overall efficacy as a pharmaceutical agent. For instance, researchers have successfully incorporated Thiazolidine into anti-inflammatory drugs, antiviral agents, and even potential chemotherapeutic compounds. Such innovations underscore the compound's importance as a scaffold for drug development.

Moreover, Thiazolidine has found applications beyond medicine in areas such as agrochemicals and industrial chemistry. Its derivatives can be used as intermediates in the synthesis of pesticides and herbicides, contributing to more effective and sustainable agricultural practices. Additionally, the compound's ability to act as a ligand in coordination chemistry has opened new avenues for material science research, particularly in the development of new catalysts and sensors.

The future prospects for Thiazolidine are promising, with ongoing research focusing on expanding its applications and improving synthetic methodologies. As our understanding of its chemical properties continues to grow, so too will its role in addressing some of the most pressing challenges in science and industry. The compound's versatility makes it a cornerstone of modern chemical research, poised to contribute significantly to advancements across multiple fields.